(6-Ethoxy-2-naphthyl)-2-aminopropane

• Molecular Formula: C15H19NO
• Molecular Weight: 229.32 g/mol
• IUPAC Name: 1-(6-ethoxynaphthalen-2-yl)propan-2-amine
• InChI: InChI=1S/C15H19NO/c1-3-17-15-7-6-13-9-12(8-11(2)16)4-5-14(13)10-15/h4-7,9-11H,3,8,16H2,1-2H3
• InChI Key: RIBPBDJODPIITD-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)C=C(C=C2)CC(C)N

Description

(6-Ethoxy-2-naphthyl)-2-aminopropane is a naphthalene-based amine of interest in scientific research, particularly in the field of neuropharmacology and medicinal chemistry. This compound features a naphthalene scaffold, a structure known for its significance as a building block in organic chemistry and its utility in the design of new materials and therapeutic agents . The naphthalene core provides a rigid, planar structure that can be fine-tuned with substituents like the ethoxy group to modulate the compound's electronic and steric properties . Research on closely related naphthylisopropylamine derivatives has shown that replacing a phenyl ring with a naphthalene system can result in more potent compounds, specifically as monoamine oxidase (MAO) inhibitors . Molecular docking studies suggest that such naphthylisopropylamines bind effectively to the active sites of enzymes like MAO-A . This makes (6-Ethoxy-2-naphthyl)-2-aminopropane a valuable building block for researchers investigating novel enzyme inhibitors and exploring structure-activity relationships (SAR) in drug discovery. This product is intended for research purposes only and is not for human or veterinary use.

Comparison with Similar Compounds

Table 1: Structural and Pharmacological Comparison

Compound	Core Structure	Key Substituents	Receptor Affinity	Pharmacological Effects
(6-Ethoxy-2-naphthyl)-2-aminopropane	Naphthalene	6-ethoxy, 2-aminopropane	Hypothesized 5-HT2A	Potential hallucinogenic/stimulant (inferred)
DOI	Phenyl	2,5-dimethoxy, 4-iodo	5-HT2A agonist	Hallucinogenic, increases cortical glutamate
DOM	Phenyl	2,5-dimethoxy, 4-methyl	5-HT2A agonist	Prolonged psychedelic effects
PMMA	Phenyl	4-methoxy, N-methyl	Partial 5-HT2 activity	Less stimulant-like than MDMA
Naproxen	Naphthalene	6-methoxy, propionic acid	COX-1/2 inhibitor	Anti-inflammatory, analgesic

Key Observations :

• Naphthalene vs. Phenyl: The naphthyl group in (6-Ethoxy-2-naphthyl)-2-aminopropane provides a larger aromatic system than phenyl-based analogs like DOI or DOM, which may enhance van der Waals interactions with 5-HT2A receptors but reduce selectivity due to steric hindrance .
• Ethoxy vs.
• Aminopropane vs. Carboxylic Acid: Unlike naproxen, the aminopropane chain likely shifts activity from peripheral COX inhibition to central nervous system (CNS) targets, similar to other 2-aminopropane derivatives .

Pharmacological Effects

Serotonergic Activity

• DOI and DOM: Both act as potent 5-HT2A agonists, inducing hallucinogenic effects via Gq-mediated excitation of cortical pyramidal neurons . (6-Ethoxy-2-naphthyl)-2-aminopropane’s naphthyl-ethoxy group may modulate agonist efficacy or biased signaling at this receptor.
• PMMA : While structurally similar to MDMA, PMMA exhibits weaker stimulant effects due to reduced dopamine transporter (DAT) affinity, highlighting the impact of N-methylation and methoxy positioning .

Stimulant vs. Hallucinogenic Profiles

• DOM vs. PMMA : DOM’s 2,5-dimethoxy-4-methyl substitution correlates with strong psychedelic effects, whereas PMMA’s 4-methoxy group reduces stimulant properties, suggesting substituent position critically influences activity .
• Naproxen Comparison: The anti-inflammatory naproxen lacks CNS activity due to its carboxylic acid group, underscoring the importance of the aminopropane moiety in conferring neuroactivity .

Pharmacokinetics and Metabolism

• Lipophilicity : Ethoxy substitution likely enhances metabolic stability compared to methoxy groups, as seen in naproxen derivatives where methoxy-to-ethoxy changes increase plasma half-life .
• Steric Effects : The naphthyl group may slow hepatic metabolism via cytochrome P450 enzymes, similar to observations in bulkier arylalkylamines .

Q & A

Q. How can environmental persistence and ecotoxicity be assessed for this compound?

• Methodological Answer :
• OECD 301D : Measure biodegradability in activated sludge over 28 days.
• Daphnia magna Acute Toxicity : 48-hour LC₅₀ tests under OECD 202 guidelines .
• QSAR-ECOSAR : Predict chronic toxicity using EPA’s ECOSAR v2.2 .